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Compound of Interest

Compound Name:
Bisindolylmaleimide XI

hydrochloride

Cat. No.: B10766975 Get Quote

Essential Safety and Handling Guide for
Bisindolylmaleimide XI Hydrochloride
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Bisindolylmaleimide XI
hydrochloride. Following these procedures is critical for ensuring laboratory safety and

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Bisindolylmaleimide XI hydrochloride is classified as harmful if swallowed, causing skin and

eye irritation, and potentially causing respiratory irritation.[1] It is also very toxic to aquatic life

with long-lasting effects.[2] Therefore, adherence to strict safety protocols and the use of

appropriate PPE are mandatory.
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Protection Type Specific Equipment Guidelines and Rationale

Hand Protection Nitrile gloves

Provides protection against

chemical splashes. Gloves

must be changed immediately

if contaminated or

compromised. Do not wash or

reuse disposable gloves.[3][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Required to prevent eye

contact from splashes of

solutions.[3][5]

Body Protection Laboratory coat

A standard lab coat should be

worn at all times and kept

buttoned to protect skin and

personal clothing.[3][5]

Respiratory Protection
Use in a well-ventilated area or

fume hood

Handling the solid powder

requires engineering controls

like a fume hood to avoid dust

and aerosol formation.[2][6] If

ventilation is inadequate, a

respirator may be required

after a formal evaluation.[3]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's stability and preventing

accidental exposure.
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Caption: Operational workflow for Bisindolylmaleimide XI hydrochloride.
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Storage Conditions

Form Storage Temperature Stability

Powder -20°C
Stable for at least 2 years.[6]

[7]

In Solvent (e.g., DMSO) -80°C Stable for up to 6 months.[2][7]

Store in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight.[2][6]

Experimental Protocol: Stock Solution Preparation
A common application involves using a stock solution for cell-based assays.

Methodology for 4 mM Stock Solution

Product Form: Bisindolylmaleimide I, Hydrochloride is supplied as a powder.[8]

Reconstitution: Before use, dissolve the powder in DMSO to create a stock solution. For

example, to make a 4 mM stock solution from 500 μg of powder (Molecular Weight: ~489.01

g/mol ), add 0.256 mL of DMSO.

Working Concentration: For working concentrations typically in the range of 2 µM - 4 µM,

dilute the DMSO stock solution accordingly (e.g., 1:1000 to 1:2000 dilution).[8]

Cell Treatment: Treat cells with the desired final concentration for the specified experimental

time (e.g., 30 minutes).[8]

Storage: Store the reconstituted stock solution at 4°C for up to 6 months or at -80°C for

longer-term storage.[7] Aliquot to avoid multiple freeze-thaw cycles.[8]

Disposal Plan
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]
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Caption: Disposal plan for chemical waste and accidental spills.
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Property Value

CAS Number 145333-02-4[2][9][10]

Molecular Formula C₂₈H₂₉ClN₄O₂[2][7]

Molecular Weight 489.01 g/mol [2][7]

Form Solid

Color Orange-red

Solubility Data

Solvent Concentration

DMSO Soluble[10]

Methanol Soluble[10]

Water
10 mg/mL (for Bisindolylmaleimide I, a related

compound)

Biological Activity: PKC Inhibition

Bisindolylmaleimide XI is a potent and selective inhibitor of Protein Kinase C (PKC) isoforms.[7]

[10]

PKC Isoform IC₅₀ Value

PKCα 9 nM[7][10][11]

PKCβI 28 nM[7][10][11]

PKCβII 31 nM[7]

PKCγ 37 nM[7]

PKCε 108 nM[7][10][11]
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Mechanism of Action: Signaling Pathway
Bisindolylmaleimide XI acts as an ATP-competitive inhibitor of PKC. By inhibiting PKC isoforms,

it can modulate major downstream signaling pathways such as the MAPK/ERK and PI3K/Akt

pathways, which are pivotal in regulating cell proliferation, differentiation, and survival.[11]
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Caption: Inhibition of PKC by Bisindolylmaleimide XI blocks downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.abcam.com/en-us/products/biochemicals/bisindolylmaleimide-xi-hydrochloride-pkc-inhibitor-ab143783
https://www.benchchem.com/product/b10766975?utm_src=pdf-body-img
https://www.benchchem.com/product/b10766975?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. file.medchemexpress.com [file.medchemexpress.com]

2. Bisindolylmaleimide XI hydrochloride|145333-02-4|MSDS [dcchemicals.com]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

4. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health &
Safety | West Virginia University [ehs.wvu.edu]

5. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]

6. file.medchemexpress.com [file.medchemexpress.com]

7. Bisindolylmaleimide XI hydrochloride|CAS 145333-02-4|DC Chemicals [dcchemicals.com]

8. Bisindolylmaleimide I, Hydrochloride | Cell Signaling Technology [cellsignal.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. caymanchem.com [caymanchem.com]

11. Bisindolylmaleimide XI hydrochloride, PKC inhibitor (CAS 151342-35-7) | Abcam
[abcam.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Bisindolylmaleimide XI hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766975#personal-protective-equipment-for-
handling-bisindolylmaleimide-xi-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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